Cas no 1730-89-8 (Hexanoic acid,4-methyl-, (4S)-)

• Product Name: Hexanoic acid,4-methyl-, (4S)-
• CAS No: 1730-89-8
• Molecular Formula: C₇H₁₄O₂
• Molecular Weight: 130.18486
• CID: 136964
• PubChem ID: 11126290

Hexanoic acid,4-methyl-, (4S)- Properties

Names and Identifiers

• Hexanoic acid,4-methyl-, (4S)-
• (4S)-4-methylhexanoic acid
• (S)-(+)-4-METHYLHEXANOIC ACID
• (+)-
• (4S)-MeHex-OH
• (S)-(+)-4-Methylcaproic acid
• (S)-(+)-4-Methylhexansaeure
• (s)-4-methylcaproic acid
• (S)-4-Methylhexanoic acid
• (S)-4-Methyl-hexanoic Acid
• 4(S)-Methylhexanoic acid
• AG-E-22566
• CTK4D4497
• Hexanoic acid, 4-methyl-, (S)-(+)- (8CI)
• Hexanoicacid, 4-methyl-, (S)-
• S-(+)-4-methylhexanoic acid
• SBB062838
• UNII-W6ER5VL4VR
• (+)-4-methylhexanoic acid
• AKOS005137999
• SCHEMBL3058981
• Hexanoic acid, 4-methyl-, (4S)-
• 1730-89-8
• 4-Methylhexanoic acid, (4S)-
• AKOS006284286
• Hexanoic acid,4-methyl-,(4S)-
• EN300-7195514
• 4-Methylcaproic acid, (+)-
• W6ER5VL4VR
• DTXSID70456055

• InChIKey： DIVCBWJKVSFZKJ-LURJTMIESA-N
• Inchi： InChI=1S/C7H14O2/c1-3-6(2)4-5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)/t6-/m0/s1
• SMILES： CC[C@@H](CCC(=O)O)C

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.099379685g/mol
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.89730
• PSA: 37.30000

Hexanoic acid,4-methyl-, (4S)- Security Information

Hexanoic acid,4-methyl-, (4S)- Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids